Cas no 3233-70-3 (β-Estradiol 3,17-Disulfate)

β-Estradiol 3,17-Disulfate structure
Product name:β-Estradiol 3,17-Disulfate
β-Estradiol 3,17-Disulfate Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-triene-3,17-diol(17b)-, 3,17-bis(hydrogen sulfate)
- 17beta-Estradiol-3,17-disulfate
- 17beta-Estradiol disulfate
- [(1S,3aS,3bR,9bS,11aS)-11a-methyl-7-(sulfooxy)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]oxidanesulfonic acid
- Estradiol 3,17beta-disulfate
- estradiol disulfate
- CHEMBL1162492
- SF3WLQ8DVX
- [(8R,9S,13S,14S,17S)-13-methyl-3-sulooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulate
- SCHEMBL231199
- Estra-1,3,5(10)-triene-3,17-diol (17beta)-, bis(hydrogen sulfate)
- Estradiol-3,17-disulfate
- Estradiol 3,17-disulfate
- E2-3S-17S
- Q27077227
- UNII-SF3WLQ8DVX
- NS00015206
- [(1S,10R,11S,14S,15S)-15-methyl-5-(sulfooxy)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2(7),3,5-trien-14-yl]oxidanesulfonic acid
- [(8R,9S,13S,14S,17S)-13-methyl-3-sulfooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
- 3233-70-3
- 17beta-Estradiol 3,17-disulfate
- GTPL8802
- CHEBI:184771
- LMST05020041
- 17-Beta-Estradiol-3,17-beta-sulfate
- Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3,17-bis(hydrogen sulfate)
- β-Estradiol 3,17-Disulfate
-
- Inchi: InChI=1S/C18H24O8S2/c1-18-9-8-14-13-5-3-12(25-27(19,20)21)10-11(13)2-4-15(14)16(18)6-7-17(18)26-28(22,23)24/h3,5,10,14-17H,2,4,6-9H2,1H3,(H,19,20,21)(H,22,23,24)/t14-,15-,16+,17+,18+/m1/s1
- InChI Key: VPLAJGAMHNQZIY-ZBRFXRBCSA-N
- SMILES: OS(OC1C=CC2[C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC=2C=1)OS(=O)(O)=O)C)(=O)=O
Computed Properties
- Exact Mass: 432.09132
- Monoisotopic Mass: 432.09126007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 127.2
β-Estradiol 3,17-Disulfate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E888973-1g |
β-Estradiol 3,17-Disulfate |
3233-70-3 | 1g |
790.00 | 2021-08-13 | ||
TRC | E888973-250mg |
β-Estradiol 3,17-Disulfate |
3233-70-3 | 250mg |
265.00 | 2021-08-13 | ||
TRC | E888973-100mg |
β-Estradiol 3,17-Disulfate |
3233-70-3 | 100mg |
130.00 | 2021-08-13 | ||
TRC | E888973-500mg |
β-Estradiol 3,17-Disulfate |
3233-70-3 | 500mg |
495.00 | 2021-08-13 | ||
TRC | E888973-50mg |
β-Estradiol 3,17-Disulfate |
3233-70-3 | 50mg |
85.00 | 2021-08-13 |
β-Estradiol 3,17-Disulfate Related Literature
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?eljko Debeljak,Ivana Vinkovi? Vr?ek,Nik?a Drinkovi?,Vedran Micek,Emerik Gali?,Dunja Gorup,Marija ?urlin,Dario Mandi?,Ana Bandjak,Barbara Pem,Nikolina Kal?ec,Krunoslav Ili?,Ivan Pavi?i?,Suzana Mimica,Nazende Günday-Türeli,Emre Türeli Analyst 2022 147 3201
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Cristina Ripollés,María Ibá?ez,Juan V. Sancho,Francisco J. López,Félix Hernández Anal. Methods 2014 6 5028
-
3. Collisionally-induced dissociation mass spectra of organic sulfate anionsAthula B. Attygalle,Silvina García-Rubio,Jennifer Ta,Jerrold Meinwald J. Chem. Soc. Perkin Trans. 2 2001 498
3233-70-3 (β-Estradiol 3,17-Disulfate) Related Products
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